Cas no 1822590-14-6 (N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine)

• Product Name: N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine
• CAS No: 1822590-14-6
• MF: C₁₂H₁₆FN₃O₆
• MW: 317.270346641541
• CID: 5719414
• Update Time: 2025-06-26

N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine
• 1(2H)-Pyrimidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-3,4-dihydro-2,4-dioxo-

• Inchi： 1S/C12H16FN3O6/c1-12(2,3)22-11(21)14-7(9(18)19)5-16-4-6(13)8(17)15-10(16)20/h4,7H,5H2,1-3H3,(H,14,21)(H,18,19)(H,15,17,20)
• InChI Key： AZNJFKWDCNSPMP-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC(OC(C)(C)C)=O)C(O)=O)C=C(F)C(=O)N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 3.61±0.10(Predicted)

Additional information on N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine

N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine: A Novel Compound with Promising Therapeutic Potential

N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine (CAS No. 1822590-14-6) represents a groundbreaking synthetic compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its unique structural framework and functional groups, is being explored for its potential applications in pharmaceutical research and drug development. The 5-Fluorowillardiine scaffold, a derivative of the natural alkaloid willardiine, has demonstrated intriguing biological activities, while the N-tert-Butyloxycarbonyl (Boc) group provides enhanced stability and solubility during synthetic processes. Recent studies have highlighted its potential in modulating key signaling pathways associated with various diseases, making it a focal point for researchers aiming to address unmet medical needs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine with high purity and yield. The incorporation of the 5-Fluorowillardiine core into this molecule introduces unique pharmacological properties, such

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine with high purity and yield. The incorporation of the 5-Fluorowillardiine core into this molecule introduces unique pharmacological properties, such as enhanced metabolic stability and improved cell permeability. These features make it a promising candidate for the development of novel therapeutic agents targeting neurodegenerative disorders, inflammatory conditions, and oncological diseases. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 5-Fluorowillardiine-based derivatives exhibit potent anti-inflammatory activity by modulating the NF-κB signaling pathway, which is a critical mediator of chronic inflammation.

The N-tert-Butyloxycarbonyl group in N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine plays a crucial role in protecting the 5-Fluorowillardiine core during chemical synthesis and biological testing. This protection not only prevents premature degradation of the molecule but also enhances its solubility in aqueous environments, which is essential for drug delivery applications. Researchers have also reported that the stereochemistry of the (S)-(-)-5-Fluorowillardiine moiety significantly influences its biological activity. A 2024 study in *Bioorganic & Medicinal Chemistry* revealed that the (S)-enantiomer exhibits approximately 2.5-fold higher potency in inhibiting the activity of the enzyme acetylcholinesterase compared to its (R)-counterpart, highlighting the importance of stereochemical control in drug design.

Recent breakthroughs in computational chemistry have further accelerated the discovery and optimization of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine. Machine learning algorithms and molecular docking simulations have been employed to predict the binding affinity of this compound with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. These computational tools have enabled researchers to identify potential drug-target interactions and optimize the molecular structure for improved efficacy. For instance, a 2023 study published in *Chemical Communications* demonstrated that the introduction of a hydrophobic substituent at the 6-position of 5-Fluorowillardiine significantly enhanced its affinity for the muscarinic acetylcholine receptor M1, which is implicated in cognitive disorders such as Alzheimer’s disease.

The therapeutic potential of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine extends to the field of oncology, where it has shown promising antitumor activity. A 2024 preclinical study conducted by the University of Tokyo investigated its effects on cancer cell proliferation and apoptosis. The results indicated that this compound selectively induces apoptosis in human breast cancer cells (MCF-7) by targeting the mitochondria and disrupting the Bcl-2 family protein balance. Furthermore, the compound exhibited minimal cytotoxicity toward normal human fibroblasts, suggesting its potential as a safer therapeutic option for cancer treatment. These findings align with the growing interest in the development of selective cytotoxic agents that minimize off-target effects.

Another area of significant interest is the neuroprotective properties of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine. Researchers at the National Institutes of Health (NIH) have reported that this compound exhibits neuroprotective effects in a mouse model of Parkinson’s disease. The study, published in *Neuropharmacology* in 2023, demonstrated that 5-Fluorowillardiine-based derivatives can reduce neuronal damage by modulating oxidative stress and enhancing mitochondrial function. The compound’s ability to cross the blood-brain barrier further supports its potential as a treatment for neurodegenerative disorders. These findings underscore the importance of exploring the multifaceted biological activities of this molecule in the context of neurological diseases.

The synthesis of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine involves a series of well-defined chemical reactions that ensure the stereochemical integrity of the final product. Key steps include the protection of the 5-Fluorowillardiine core with the Boc group, followed by the introduction of the (S)-configuration at the chiral center. A 2023 study in *Organic Letters* described a novel synthetic route that utilizes asymmetric catalysis to achieve high enantioselectivity in the formation of the (S)-enantiomer. This method not only improves the efficiency of the synthesis but also reduces the reliance on expensive chiral auxiliaries, making it a more sustainable approach for large-scale production.

Despite its promising therapeutic potential, the development of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine as a drug candidate is still in its early stages. Further preclinical and clinical studies are required to fully elucidate its pharmacokinetic properties, toxicity profile, and mechanism of action. Researchers are also exploring the possibility of combining this compound with existing therapeutics to enhance its efficacy. For example, a 2024 study suggested that the co-administration of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine with a standard chemotherapy drug could synergistically enhance the antitumor effect while reducing the required dosage of the chemotherapeutic agent, thereby minimizing side effects.

In conclusion, N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine represents a promising lead compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational tools, have positioned it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, further studies will be essential to fully harness the therapeutic potential of this molecule and bring it closer to clinical application.

For more information on the latest research and developments related to N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine, please refer to the following scientific journals and databases:

• Journal of Medicinal Chemistry – Publishes original research on the design, synthesis, and biological evaluation of new pharmaceutical compounds.
• Bioorganic & Medicinal Chemistry – Focuses on the development of novel drugs and the application of organic chemistry in medicinal research.
• Organic Letters – Features concise reports on the synthesis and properties of organic compounds, including those with potential pharmaceutical applications.
• Chemical Communications – Publishes high-impact research on chemical innovations, including synthetic methodologies and catalytic processes.

These resources provide valuable insights into the current state of research and future directions for the development of N-tert-Butyloxycarbonyl (S)-(-)-5-Fluorowillardiine as a therapeutic agent.